Cas no 1770824-51-5 (tert-butyl 3-bromo-2-oxo-1,2,5,6,7,8-hexahydro-1,7-naphthyridine-7-carboxylate)

• Product Name: tert-butyl 3-bromo-2-oxo-1,2,5,6,7,8-hexahydro-1,7-naphthyridine-7-carboxylate
• CAS No: 1770824-51-5
• MF: C₁₃H₁₇BrN₂O₃
• MW: 329.189682722092
• CID: 5102906
• Update Time: 2026-03-03

tert-butyl 3-bromo-2-oxo-1,2,5,6,7,8-hexahydro-1,7-naphthyridine-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,7-Naphthyridine-7(1H)-carboxylic acid, 3-bromo-2,5,6,8-tetrahydro-2-oxo-, 1,1-dimethylethyl ester
• tert-butyl 3-bromo-2-oxo-1,2,5,6,7,8-hexahydro-1,7-naphthyridine-7-carboxylate

• Inchi： 1S/C13H17BrN2O3/c1-13(2,3)19-12(18)16-5-4-8-6-9(14)11(17)15-10(8)7-16/h6H,4-5,7H2,1-3H3,(H,15,17)
• InChI Key： BCOQRZTYLASMLK-UHFFFAOYSA-N
• SMILES： N1C2=C(CCN(C(OC(C)(C)C)=O)C2)C=C(Br)C1=O

Additional information on tert-butyl 3-bromo-2-oxo-1,2,5,6,7,8-hexahydro-1,7-naphthyridine-7-carboxylate

tert-butyl 3-bromo-2-oxo-1,2,5,6,7,8-hexahydro-1,7-naphthyridine-7-carboxylate (CAS No. 1770824-51-5)

The compound tert-butyl 3-bromo-2-oxo-1,2,5,6,7,8-hexahydro-1,7-naphthyridine-7-carboxylate (CAS No. 1770824-51-5) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound belongs to the class of naphthyridines, which are bicyclic aromatic heterocycles with two nitrogen atoms in their structure. The presence of a tert-butyl group and a bromine atom in its structure makes it particularly interesting for various applications in drug discovery and chemical synthesis.

Recent studies have highlighted the potential of naphthyridine derivatives as promising candidates for the development of new therapeutic agents. For instance, researchers have explored the use of these compounds as inhibitors of specific enzymes involved in disease pathways. The tert-butyl group in this compound is known to enhance lipophilicity, which can improve drug absorption and bioavailability. Additionally, the bromine atom at position 3 introduces a reactive site that can be further modified through various substitution reactions to create derivatives with enhanced biological activity.

The synthesis of tert-butyl 3-bromo-2-oxo... involves a multi-step process that typically includes cyclization reactions and functional group transformations. One common approach is the use of ring-closing metathesis to form the naphthyridine core structure. This method has been optimized in recent years to improve yield and purity. The introduction of the tert-butyl group is often achieved through esterification reactions using tert-butanol as a starting material.

In terms of applications, this compound has shown potential in the field of oncology due to its ability to inhibit certain cancer-related enzymes. For example, studies have demonstrated that derivatives of this compound can selectively target kinases involved in cell proliferation and survival pathways. Furthermore, its structural versatility allows for modifications that can enhance its selectivity and reduce off-target effects.

The environmental impact of this compound has also been a topic of interest. Researchers have investigated its degradation pathways under various conditions to assess its potential risks to ecosystems. Initial findings suggest that it undergoes rapid hydrolysis under alkaline conditions, which could mitigate its persistence in the environment.

In conclusion, tert-butyl 3-bromo... (CAS No. 1770824-51-5) is a versatile compound with significant potential in drug discovery and chemical synthesis. Its unique structure and functional groups make it an attractive candidate for further research into novel therapeutic agents and advanced materials.